Cas no 27988-97-2 (1H-Tetrazole)

1H-Tetrazole structure
1H-Tetrazole structure
Product Name:1H-Tetrazole
CAS No:27988-97-2
MF:CH2N4
MW:70.0533785820007
CID:284737
PubChem ID:67519
Update Time:2025-04-19

1H-Tetrazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Tetrazole
    • 1H TETRAZOLE
    • Tetrazole
    • FT-0607796
    • CHEBI:33193
    • 2,3,4-TRIAZAPYRROLE
    • MFCD00005247
    • BP-30175
    • Tetrazole solution
    • 100043-29-6
    • Tetrazole;Tetraazacyclopentadiene
    • AKOS015955446
    • 1(H)-Tetrazole
    • 2H-Tetrazole
    • 288-95-9
    • 1H-1,2,3,4-tetrazol
    • Q58826308
    • 1H-Tetrazole, 0.45M in acetonitrile
    • T1017
    • T-2440
    • 1-H-Tetrazole
    • 1H-tetrazol
    • AC-784
    • alpha-1H-1,2,3,4-tetrazole
    • 288-94-8
    • 1H-Tetrazole (~0.45M in Acetonitrile)
    • 2H-1,2,3,4-tetrazole
    • CS-D1473
    • NS00042246
    • D34J7PAT68
    • NSC36712
    • 1H-Tetrazole (0.45M in Acetonitrile)
    • UNII-D34J7PAT68
    • racemic tetrazole
    • BCP22123
    • 1,2,3,4-tetrazole
    • Q58826418
    • NSC 36712
    • AMY28702
    • F8889-0313
    • 27988-97-2
    • 1H-Tetraazole #
    • Tetraazacyclopentadiene
    • EINECS 206-023-4
    • InChI=1/CH2N4/c1-2-4-5-3-1/h1H,(H,2,3,4,5
    • NSC-36712
    • DTXSID5075280
    • CHEBI:33194
    • CHEMBL2148103
    • A819654
    • T-2400
    • AKOS003615496
    • FT-0607914
    • 1tetrazole
    • DB-000385
    • 2H-Tetrazole; 1H-TZ; 2,3,4-Triazapyrrole; NSC 36712; Tetraazacyclopentadiene
    • CHEBI:35598
    • 1H-1,2,3,4-Tetrazole
    • 1H-Tetrazole (~0.3M in Acetonitrile)
    • STK366101
    • DTXCID9037876
    • Inchi: 1S/CH2N4/c1-2-4-5-3-1/h1H,(H,2,3,4,5)
    • InChI Key: KJUGUADJHNHALS-UHFFFAOYSA-N
    • SMILES: N1N=NC=N1

Computed Properties

  • Exact Mass: 70.02790
  • Monoisotopic Mass: 70.028
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 26.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.5A^2
  • XLogP3: -0.5

Experimental Properties

  • Color/Form: White crystalline solid
  • Density: 0.798 g/mL at 20 °C
  • Melting Point: 157-158°C
  • Boiling Point: 220.233ºC at 760 mmHg
  • Flash Point: 114.573ºC
  • Refractive Index: n20/D 1.348
  • Stability/Shelf Life: Stable at RT
  • PSA: 54.46000
  • LogP: -0.80030

1H-Tetrazole Security Information

  • Hazardous Material transportation number:UN 1993 3
  • WGK Germany:3
  • Hazard Category Code: 11-20/21/22-36
  • Safety Instruction: S16; S26; S36
  • FLUKA BRAND F CODES:3-4.15-10
  • Hazardous Material Identification: Xn F
  • Risk Phrases:R11

1H-Tetrazole Pricemore >>

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